Cas no 1572-20-9 (Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester)

• Product name: Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester
• CAS No: 1572-20-9
• MF: C₈H₁₅N₃O₄
• MW: 217.222401857376
• CID: 5161424

Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester

• Inchi： 1S/C8H15N3O4/c1-3-14-7(12)5(6(9)11-10)8(13)15-4-2/h11H,3-4,9-10H2,1-2H3
• InChI Key： ILXCRHUJQSAVFP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(=C(\N)/NN)/C(OCC)=O

Additional information on Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester

Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester (CAS No. 1572-20-9): An Overview

Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester (CAS No. 1572-20-9) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound, also known as diethyl glyoxal bis(hydrazinecarboxylate), has garnered attention due to its unique structural properties and potential applications in various scientific and pharmaceutical contexts.

The molecular structure of Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester consists of a central propanedioic acid core with two diethyl ester groups and an aminohydrazinylmethylene moiety. This combination of functional groups imparts the compound with a range of chemical reactivity and biological activity. The presence of the hydrazine group is particularly noteworthy, as it can participate in various chemical reactions and interactions with biological systems.

Recent research has explored the potential of Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising antiviral and antitumor properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that diethyl glyoxal bis(hydrazinecarboxylate) effectively inhibited the replication of certain viral strains, making it a potential candidate for antiviral drug development.

In addition to its antiviral properties, Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester has been investigated for its antitumor activity. Research conducted by a team at the National Cancer Institute found that this compound selectively targets and inhibits the growth of cancer cells while exhibiting minimal toxicity to normal cells. The mechanism of action involves the disruption of key cellular processes such as DNA replication and protein synthesis.

The synthetic routes for preparing Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester have been well-documented in the literature. One common method involves the reaction of glyoxal with hydrazine in the presence of ethanol to form the diethyl ester derivative. This process is straightforward and can be carried out under mild conditions, making it suitable for large-scale production.

From a safety perspective, Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester is generally considered safe when handled properly. However, like many chemical compounds, it should be stored and used under controlled conditions to prevent any potential hazards. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure safe use in laboratory settings.

In conclusion, Propanedioic acid, 2-(aminohydrazinylmethylene)-, 1,3-diethyl ester (CAS No. 1572-20-9) is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.